3-Methyl-1-(4-methylphenyl)butan-2-one
3-Methyl-1-(4-methylphenyl)butan-2-one
p-Tolyl isobutyrate, also known as fema 3075 or paracresyl isobutyrate, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. p-Tolyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tolyl isobutyrate is primarily located in the membrane (predicted from logP). p-Tolyl isobutyrate has an animal, floral, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
103-93-5
VCID:
VC0093224
InChI:
InChI=1S/C12H16O/c1-9(2)12(13)8-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
SMILES:
CC1=CC=C(C=C1)CC(=O)C(C)C
Molecular Formula:
C11H14O2
Molecular Weight:
176.25 g/mol
3-Methyl-1-(4-methylphenyl)butan-2-one
CAS No.: 103-93-5
Main Products
VCID: VC0093224
Molecular Formula: C11H14O2
Molecular Weight: 176.25 g/mol
| CAS No. | 103-93-5 |
|---|---|
| Product Name | 3-Methyl-1-(4-methylphenyl)butan-2-one |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 176.25 g/mol |
| IUPAC Name | 3-methyl-1-(4-methylphenyl)butan-2-one |
| Standard InChI | InChI=1S/C12H16O/c1-9(2)12(13)8-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3 |
| Standard InChIKey | UPPSFGGDKACIKP-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)CC(=O)C(C)C |
| Canonical SMILES | CC1=CC=C(C=C1)CC(=O)C(C)C |
| Density | d25 1.01 0.990-0.997 |
| Physical Description | Colourless liquid, fruity odou |
| Description | p-Tolyl isobutyrate, also known as fema 3075 or paracresyl isobutyrate, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. p-Tolyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tolyl isobutyrate is primarily located in the membrane (predicted from logP). p-Tolyl isobutyrate has an animal, floral, and fruity taste. |
| Solubility | insoluble in water; soluble in oils miscible (in ethanol) |
| PubChem Compound | 13004936 |
| Last Modified | Nov 11 2021 |
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